3,5-dichloro-6-[(3,5-di-tert-butyl-4-hydroxyphenyl)thio]pyridine-2-carbonitrile

• IUPAC Name: 3,5-dichloro-6-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylpyridine-2-carbonitrile
• InChI: InChI=1S/C20H22Cl2N2OS/c1-19(2,3)12-7-11(8-13(17(12)25)20(4,5)6)26-18-15(22)9-14(21)16(10-23)24-18/h7-9,25H,1-6H3
• InChI Key: BSRJOHYEZKLQQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)SC2=C(C=C(C(=N2)C#N)Cl)Cl
• Molecular Formula: C20H22Cl2N2OS
• Molecular Weight: 409.4 g/mol

Description

3,5-dichloro-6-[(3,5-di-tert-butyl-4-hydroxyphenyl)thio]pyridine-2-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DCP-LA and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DCP-LA is not fully understood, but it is believed to work by inhibiting the activity of enzymes such as phospholipase A2 and cyclooxygenase-2, which are involved in the production of inflammatory mediators. It also appears to have antioxidant properties, which can protect cells from oxidative damage.
Biochemical and Physiological Effects:
DCP-LA has a variety of biochemical and physiological effects. It has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress. It has also been shown to have anti-cancer properties, making it a potential treatment for certain types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using DCP-LA in lab experiments is its neuroprotective properties, which can help to reduce the damage caused by various experimental protocols. However, one limitation is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are many potential future directions for research involving DCP-LA. Some possible areas of study include its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's, its anti-cancer properties, and its potential as a treatment for inflammatory diseases such as arthritis. Additionally, more research is needed to fully understand the mechanism of action of DCP-LA and its potential side effects.

Scientific Research Applications

DCP-LA has been extensively studied for its potential applications in scientific research. It has been shown to have neuroprotective effects and can improve cognitive function in animal models. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential treatment for a variety of diseases such as Alzheimer's and Parkinson's.